1,3,5-Triethylhexahydro-s-triazine

• IUPAC Name: 1,3,5-triethyl-1,3,5-triazinane
• InChI: InChI=1S/C9H21N3/c1-4-10-7-11(5-2)9-12(6-3)8-10/h4-9H2,1-3H3
• InChI Key: XYRTVIAPRQLSOW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CN(CN(C1)CC)CC
• Molecular Formula: C9H21N3
• DSSTOX Substance ID: DTXSID1032511
• Molecular Weight: 171.28 g/mol
• Physical Description: Colorless to light yellow liquid with an odor of formaldehyde; Formulated as soluble concentrate liquid; [Reference #1]
• Vapor Pressure: 15.7 [mmHg]
• CAS RN: 7779-27-3

Description

Synthesis Analysis

The synthesis of triazine derivatives, including 1,3,5-Triethylhexahydro-s-triazine, often involves reactions with trialkyl(aryl)hexahydro-1,3,5-triazines as intermediates. For instance, a novel synthesis route for benzoxazine monomers and oligomers employs 1,3,5-triphenylhexahydro-1,3,5-triazine as an active intermediate (Brunovska, Liu, & Ishida, 1999). This pathway highlights the versatility of hexahydro-1,3,5-triazines in synthesizing functional organic molecules.

Molecular Structure Analysis

The molecular structure of triazine derivatives, including this compound, can be elucidated through spectroscopic methods such as NMR and X-ray crystallography. For example, the structure of related triazine compounds has been determined, demonstrating the triazine ring's ability to adopt conformations like twist-boat or half-boat, stabilized by intermolecular hydrogen bonding (Dolzhenko et al., 2007).

Chemical Reactions and Properties

Triazine derivatives undergo a variety of chemical reactions, reflecting their rich chemistry. For instance, reactions with organolithium compounds can yield dihydrotriazines or ring-opened products, showcasing the reactivity of the triazine ring towards nucleophiles (Boesveld & Lappert, 1997). Moreover, the synthesis of nitromethyl derivatives illustrates the triazine's potential for further functionalization (Shastin, Godovikova, & Korsunskii, 2003).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and stability, are influenced by its molecular structure. While specific data for this compound is not provided, analogous triazine derivatives exhibit interesting physical behaviors, including photoluminescence and thermal decomposition into carbon nitride materials, suggesting potential applications in materials science (Miller, Swenson, & Gillan, 2004).

Chemical Properties Analysis

The chemical properties of this compound are characterized by its reactivity towards various chemical reagents, enabling the synthesis of a wide array of derivatives. This reactivity is exemplified by the synthesis of 1,3,5-tri-substituted perhydro-s-triazines from nitriles and 1,3,5-trioxane, underlining the triazine ring's versatility in organic synthesis (Zhao Feng-wei, 2008).

Scientific Research Applications

• Pharmaceutical and Medicinal Chemistry : 1,3,5-Triazine derivatives are vital in the development of drugs, with specific applications in cancer therapy. These compounds can function as potent bioactive molecules, particularly in the field of antitumor agents (Jain et al., 2020). They are also known for a wide range of biological activities including antibacterial, fungicidal, antimalarial, anticancer, antiviral, antimicrobial, anti-inflammatory, antiamoebic, and antitubercular activities (Singh et al., 2021).

• Material Science : In the field of materials science, 1,3,5-triazine derivatives are used in the synthesis of polymers with potential applications in organic electroluminescent devices. These compounds are studied for their redox properties, which are beneficial for electron injection or hole blocking layers in LEDs (Fink et al., 1997).

• Agrochemical Industry : These compounds have applications in the agrochemical industry, particularly as herbicides. There is significant research focused on the development of immunochemical methods for the assay of 1,3,5-triazine-based herbicides (Eremin et al., 1994).

• Catalysis and Polymer Chemistry : 1,3,5-Triazine-containing compounds are recognized as powerful chelating agents. They are used in applications such as liquid crystals, metal complexes, and as new hydrogenation catalysts. Their structural flexibility makes them ideal for use in combinatorial library scaffolds, which is advantageous for the synthesis of diverse organic compounds (Giacomelli & Porcheddu, 2008).

• Synthesis of Bioactive Molecules : The triazine core is used to generate diverse molecular libraries due to its ease of functionalization. This is particularly useful in the synthesis of bioactive 2,4,6-trisubstituted 1,3,5-triazines, which serve as chemical probes for various protein families (Banerjee et al., 2013).

Q & A

Q1: What are the main applications of 1,3,5-Triethyl-1,3,5-triazinane?

A1: 1,3,5-Triethyl-1,3,5-triazinane demonstrates potential in two key areas:

Q2: How does the structure of 1,3,5-Triethyl-1,3,5-triazinane influence its reactivity?

A2: The reactivity of 1,3,5-Triethyl-1,3,5-triazinane is influenced by both its cyclic structure and the presence of nitrogen atoms:

• Nitrogen atoms: The three nitrogen atoms each possess a lone pair of electrons. These electron pairs can participate in reactions, making the molecule susceptible to electrophilic attack. For example, in the reaction with hydrogen sulfide, the nitrogen atom acts as a nucleophile, attacking the electrophilic hydrogen of hydrogen sulfide [].

Q3: How does 1,3,5-Triethyl-1,3,5-triazinane compare to other hydrogen sulfide scavengers?

A: While the provided research [] doesn't offer a direct comparison with other scavengers, it elucidates the kinetic aspects of its reaction with hydrogen sulfide. The study reveals that 1,3,5-Triethyl-1,3,5-triazinane reacts with hydrogen sulfide at a rate 19 times faster than 1,3,5-trimethyl-1,3,5-triazinane and 31 times faster than 1,3,5-tris(2-hydroxyethyl)-1,3,5-triazinane []. This suggests that the specific alkyl substituents on the triazinane ring significantly influence the reaction rate.

Q4: Are there any safety concerns associated with 1,3,5-Triethyl-1,3,5-triazinane?

A: While the provided articles primarily focus on the chemical properties and applications, a separate study [] classifies hexahydro-1,3,5-triethyl-s-triazine (another name for 1,3,5-Triethyl-1,3,5-triazinane) as "toxic, corrosive, and an eye-irritating substance" []. This highlights the need for careful handling and adherence to safety protocols when working with this compound.